1-[(2'-Acetoxyethoxy)methyl]-5-fluorouracil

• Molecular Formula: C9H11FN2O5
• Molecular Weight: 246.19 g/mol
• IUPAC Name: 2-[(5-fluoro-2,4-dioxopyrimidin-1-yl)methoxy]ethyl acetate
• InChI: InChI=1S/C9H11FN2O5/c1-6(13)17-3-2-16-5-12-4-7(10)8(14)11-9(12)15/h4H,2-3,5H2,1H3,(H,11,14,15)
• InChI Key: MYQMYIYGAKRDIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCOCN1C=C(C(=O)NC1=O)F

Description

1-[(2'-Acetoxyethoxy)methyl]-5-fluorouracil is a useful research compound. Its molecular formula is C9H11FN2O5 and its molecular weight is 246.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-Hydroxyethoxy)methyl-5-fluorouracil (1 g) prepared in Example 1 was dissolved in a mixture of acetic anhydride (5 ml) and pyridine (5 ml) and the solution was stirred at room temperature for 3 hours. The reaction mixture was poured into ice-water and the resulting oil was extracted with chloroform (30 ml). The extract was washed with hydrochloric acid, aqueous sodium bicarbonate and then water, dried over magnesium sulfate and the solvent was evaporated off under reduced pressure. The residue was treated with methanol to give 0.9 g of crystalline 1-(2-acetoxyethoxy)methyl-5-fluorouracil.